Cas no 923258-54-2 (1-(3-chlorophenyl)methyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product Name: 1-(3-chlorophenyl)methyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 923258-54-2
• MF: C₂₁H₁₅Cl₂N₃O₂
• MW: 412.268702745438
• CID: 6278677
• PubChem ID: 18569535
• Update Time: 2025-05-30

1-(3-chlorophenyl)methyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)methyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• 1-[(3-chlorophenyl)methyl]-3-[(4-chlorophenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione
• AKOS021725078
• 923258-54-2
• 1-(3-chlorobenzyl)-3-(4-chlorobenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• F2233-0608

• Inchi： 1S/C21H15Cl2N3O2/c22-16-8-6-14(7-9-16)12-26-20(27)19-18(5-2-10-24-19)25(21(26)28)13-15-3-1-4-17(23)11-15/h1-11H,12-13H2
• InChI Key： FKDRQRVJDWHOIC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C(N(C(C2C1=CC=CN=2)=O)CC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 411.0541321g/mol
• Monoisotopic Mass: 411.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 1-(3-chlorophenyl)methyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

1-(3-Chlorophenyl)methyl-3-(4-Chlorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione: A Comprehensive Overview

The compound 1-(3-chlorophenyl)methyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione, with CAS No. 923258-54-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrido[pyrimidine]diones, which are known for their unique structural features and potential bioactivity. The molecule's structure is characterized by a pyrido[pyrimidine]dione core with two chlorophenylmethyl substituents at specific positions. These substituents not only enhance the molecule's stability but also contribute to its potential pharmacological properties.

The synthesis of this compound involves a series of intricate organic reactions. Researchers have employed various methodologies to construct the pyrido[pyrimidine]dione framework. One common approach involves the condensation of appropriate starting materials under controlled conditions to form the heterocyclic core. The introduction of the chlorophenylmethyl groups is typically achieved through nucleophilic substitution or coupling reactions. The optimization of these reaction conditions has been a focal point in recent studies to improve yield and purity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its unique structure suggests that it may exhibit interesting biological activities. For instance, preliminary in vitro assays have indicated that this compound may possess antioxidant properties due to its conjugated system and electron-withdrawing substituents. Additionally, its ability to interact with certain biological targets has been explored in computational studies.

The structural elucidation of this compound has been carried out using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have confirmed the molecule's stereochemistry and regiochemistry. The presence of chlorine atoms in specific positions has been shown to influence the molecule's electronic properties and solubility characteristics.

In terms of applications, this compound serves as a valuable building block for further chemical modifications. Researchers are actively exploring its use as a precursor for more complex molecules with enhanced bioactivity. The development of derivatives with improved pharmacokinetic profiles is an area of ongoing investigation.

The environmental impact and safety profile of this compound are also under scrutiny. Given its chemical structure and functional groups, it is essential to evaluate its potential toxicity and biodegradability. Preliminary data suggest that the compound exhibits low acute toxicity; however, long-term effects require further study.

In conclusion, 1-(3-chlorophenyl)methyl-3-(4-chlorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione represents a promising candidate for various applications in organic synthesis and drug discovery. Its unique structural features and potential biological activities make it an intriguing subject for further research.